Cas no 1214338-63-2 (2-(Difluoromethyl)-6-(trifluoromethyl)anisole)

• Product Name: 2-(Difluoromethyl)-6-(trifluoromethyl)anisole
• CAS No: 1214338-63-2
• MF: C₉H₇F₅O
• MW: 226.143300294876
• CID: 4960767
• Update Time: 2025-05-05

2-(Difluoromethyl)-6-(trifluoromethyl)anisole Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-6-(trifluoromethyl)anisole
• 2-(Difluoromethyl)-6-(trifluoromethyl)anisole

• Inchi： 1S/C9H7F5O/c1-15-7-5(8(10)11)3-2-4-6(7)9(12,13)14/h2-4,8H,1H3
• InChI Key： OPNUPWJWWAHPSO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(F)F)C=1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-(Difluoromethyl)-6-(trifluoromethyl)anisole

2-(Difluoromethyl)-6-(trifluoromethyl)anisole: A Comprehensive Overview

2-(Difluoromethyl)-6-(trifluoromethyl)anisole, with the CAS number 1214338-63-2, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a methoxy group attached to an aromatic ring, along with two fluorinated substituents: a difluoromethyl group at the 2-position and a trifluoromethyl group at the 6-position. These substituents confer distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

The synthesis of 2-(Difluoromethyl)-6-(trifluoromethyl)anisole involves a series of precise chemical reactions, including nucleophilic aromatic substitution and fluorination processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the carbon-fluorine bonds in this molecule. These methods not only enhance the yield but also reduce the generation of hazardous byproducts, aligning with the principles of green chemistry.

The structural uniqueness of 2-(Difluoromethyl)-6-(trifluoromethyl)anisole has made it a subject of interest in drug discovery programs. The compound's fluorinated groups are known to enhance lipophilicity and metabolic stability, which are desirable properties for pharmaceutical agents. Recent studies have demonstrated its potential as a lead compound in the development of new anti-inflammatory and antiviral drugs. For example, researchers have reported that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential utility in treating conditions such as arthritis and viral infections.

In addition to its pharmacological applications, 2-(Difluoromethyl)-6-(trifluoromethyl)anisole has found utility in materials science. Its electron-withdrawing groups make it a promising candidate for use in organic electronics, particularly in the development of advanced polymers and semiconducting materials. Recent research has highlighted its ability to modulate the electronic properties of conjugated systems, which could be exploited in the creation of more efficient organic light-emitting diodes (OLEDs) and photovoltaic devices.

The environmental impact and toxicity profile of 2-(Difluoromethyl)-6-(trifluoromethyl)anisole have also been subjects of recent investigations. While fluorinated compounds are generally considered stable and persistent in the environment, studies have shown that this particular compound undergoes limited biodegradation under aerobic conditions. However, its toxicity to aquatic organisms appears to be relatively low compared to other fluorinated aromatic compounds. These findings underscore the importance of responsible handling and disposal practices when working with this compound.

In conclusion, 2-(Difluoromethyl)-6-(trifluoromethyl)anisole is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a valuable tool for scientists and engineers alike. As research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in both academic and industrial settings.